Cas no 2171588-84-2 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid structure
2171588-84-2 structure
Product Name:2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid
CAS No:2171588-84-2
MF:C25H28N2O5
MW:436.500226974487
CID:6227600
PubChem ID:165560485
Update Time:2025-07-24

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid
    • EN300-1502793
    • 2171588-84-2
    • 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
    • Inchi: 1S/C25H28N2O5/c1-16(24(30)27-12-6-7-17(14-27)13-23(28)29)26-25(31)32-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22H,6-7,12-15H2,1H3,(H,26,31)(H,28,29)
    • InChI Key: OHBJBGWSOPBDTB-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(N1CCCC(CC(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 95.9Ų

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1502793-1.0g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
1g
$0.0 2023-06-05
Enamine
EN300-1502793-50mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
50mg
$587.0 2023-09-27
Enamine
EN300-1502793-100mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
100mg
$615.0 2023-09-27
Enamine
EN300-1502793-250mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
250mg
$642.0 2023-09-27
Enamine
EN300-1502793-500mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
500mg
$671.0 2023-09-27
Enamine
EN300-1502793-1000mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
1000mg
$699.0 2023-09-27
Enamine
EN300-1502793-2500mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
2500mg
$1370.0 2023-09-27
Enamine
EN300-1502793-5000mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
5000mg
$2028.0 2023-09-27
Enamine
EN300-1502793-10000mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}acetic acid
2171588-84-2
10000mg
$3007.0 2023-09-27

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic Acid (CAS No. 2171588-84-2)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid, identified by its CAS number 2171588-84-2, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid is characterized by its intricate arrangement of functional groups, which includes a piperidine ring, a fluorenylmethoxycarbonyl moiety, and an amino acid derivative. These structural elements contribute to its unique chemical properties and biological interactions, making it a valuable scaffold for drug design.

In recent years, there has been a surge in research focused on developing small molecules that can modulate various biological pathways. Among these, compounds that target protein-protein interactions (PPIs) have emerged as a critical area of investigation. The piperidine core in the molecule is known to enhance binding affinity and selectivity, which is crucial for developing drugs that can interact with specific biological targets without off-target effects.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group adds another layer of complexity to the compound's structure. This moiety not only influences the compound's solubility and stability but also plays a role in its recognition by biological targets. The fluorene ring is a common feature in many bioactive molecules due to its ability to engage in hydrophobic interactions and π-stacking, which can be pivotal for drug-receptor binding.

One of the most intriguing aspects of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The carboxylic acid group at one end of the molecule can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups or side chains. This flexibility makes it an attractive candidate for medicinal chemists looking to explore new chemical space.

The compound's relevance in modern drug discovery is further underscored by its potential applications in treating various diseases. For instance, studies have shown that analogs with similar structures can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The precise arrangement of atoms in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}acetic acid may contribute to its ability to modulate these pathways effectively.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced techniques such as solid-phase synthesis and automated parallel synthesis has made it possible to streamline the process and produce large quantities for research purposes. These advancements have not only facilitated the study of this compound but also provided insights into more efficient synthetic methodologies for other bioactive molecules.

The pharmacological profile of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-y}]acetic acid is still under active investigation, but preliminary studies suggest that it may have significant therapeutic potential. Researchers are exploring its interactions with various enzymes and receptors using both computational modeling and experimental techniques. These efforts aim to elucidate its mechanism of action and identify possible applications in clinical settings.

The development of novel drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and computer science. The study of compounds like 2-{1}-2(({(9H-fluoren)-methylcarbonyl})amino)propanoylpiperidin)-3-)y]acetic acid (CAS No. 2171588)-84-)2 exemplifies this collaborative spirit. By integrating knowledge from different fields, scientists can accelerate the discovery and development process, bringing new treatments to patients more quickly.

In conclusion, 2-{1}-2(({(9H-fluorenylmethylcarbonyl})amino)propanoylpiperidin)-3-)y]acetic acid (CAS No.) 2171588)-84-)2 represents an exciting advancement in pharmaceutical research. Its complex structure and promising biological activities make it a valuable candidate for further study. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a significant role in the development of next-generation therapeutics.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.